Cas no 1804730-06-0 (Methyl 2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate)

• Product Name: Methyl 2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate
• CAS No: 1804730-06-0
• MF: C₉H₇F₃INO₄
• MW: 377.055865526199
• CID: 4833611
• Update Time: 2025-05-20

Methyl 2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• Methyl 2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate

• Inchi： 1S/C9H7F3INO4/c1-16-5-3-4(8(15)17-2)6(13)14-7(5)18-9(10,11)12/h3H,1-2H3
• InChI Key： AVLPVUVVTDSCFU-UHFFFAOYSA-N
• SMILES： IC1=C(C(=O)OC)C=C(C(=N1)OC(F)(F)F)OC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 18
• Rotatable Bond Count: 4
• Complexity: 302
• XLogP3: 2.9
• Topological Polar Surface Area: 57.6

Additional information on Methyl 2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate

Methyl 2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804730-06-0): A Key Intermediate in Modern Pharmaceutical Synthesis

Methyl 2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804730-06-0) is a highly versatile and synthetically valuable compound that has garnered significant attention in the field of pharmaceutical chemistry. This compound, characterized by its unique structural features, serves as a crucial intermediate in the synthesis of various biologically active molecules. Its molecular structure incorporates multiple functional groups, including an iodine atom, methoxy groups, and a trifluoromethoxy group, which contribute to its reactivity and utility in organic synthesis.

The presence of the iodo substituent on the pyridine ring makes this compound particularly interesting for cross-coupling reactions, such as Suzuki-Miyaura and Stille couplings. These reactions are fundamental in constructing complex molecular architectures, enabling the development of novel therapeutic agents. The methoxy and trifluoromethoxy groups further enhance the compound's versatility, allowing for diverse chemical modifications that can fine-tune its pharmacological properties.

In recent years, there has been a growing interest in the development of drugs targeting central nervous system (CNS) disorders. Methyl 2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate has emerged as a valuable building block in this area. For instance, researchers have utilized this compound to synthesize novel pyridine-based ligands that interact with specific CNS receptors. These ligands show promise in treating conditions such as depression, anxiety, and neurodegenerative diseases. The trifluoromethoxy group, in particular, has been shown to enhance binding affinity and metabolic stability, making it an attractive feature for drug design.

The pharmaceutical industry has also leveraged this compound in the development of anticancer agents. Pyridine derivatives are well-documented for their role in inhibiting kinases and other enzymes involved in cancer cell proliferation. By incorporating the iodo and trifluoromethoxy functionalities, chemists have been able to create compounds with enhanced cytotoxicity against various cancer cell lines. Preclinical studies have demonstrated that derivatives of Methyl 2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate exhibit promising antitumor activity while maintaining a favorable safety profile.

2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate has found utility in other therapeutic areas. For example, it has been employed in the synthesis of antiviral compounds. The structural motifs present in this molecule can be modified to target viral enzymes and inhibit replication processes. Recent studies have highlighted its role in developing inhibitors against RNA viruses, which are increasingly relevant due to emerging pandemic threats.

The synthetic accessibility of Methyl 2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate is another factor contributing to its widespread use. Efficient synthetic routes have been developed that allow for scalable production of this intermediate. These methods often involve multi-step organic transformations starting from commercially available precursors. The ability to produce this compound reliably and cost-effectively is essential for industrial applications where large quantities are required for drug development programs.

In conclusion, Methyl 2-iodo-5-methoxy-6-(trifluoromethoxy)pyridine-3-carboxylate (CAS No. 1804730-06-0) is a cornerstone intermediate in modern pharmaceutical synthesis. Its unique structural features and reactivity make it indispensable for constructing complex biologically active molecules across various therapeutic areas. As research continues to uncover new applications for this compound, its importance in drug discovery is likely to grow even further.